N'-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide

• IUPAC Name: N'-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C15H12N4O2/c16-8-11-3-5-13(6-4-11)19-15(21)14(20)18-10-12-2-1-7-17-9-12/h1-7,9H,10H2,(H,18,20)(H,19,21)
• InChI Key: SHDIOCASDMGCDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol

Description

N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide is an organic compound that features both a cyanophenyl group and a pyridinylmethyl group attached to an oxamide core. Compounds with such structures are often of interest in various fields of chemistry and biology due to their potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide typically involves the reaction of 4-cyanobenzoyl chloride with pyridin-3-ylmethylamine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridinylmethyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride or organolithium compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

N’-(4-cyanophenyl)-N-(pyridin-2-ylmethyl)oxamide: Similar structure but with the pyridinyl group at a different position.

N’-(4-cyanophenyl)-N-(pyridin-4-ylmethyl)oxamide: Another positional isomer with potential differences in biological activity.

N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)carbamate: A related compound with a carbamate group instead of an oxamide.

Uniqueness

N’-(4-cyanophenyl)-N-(pyridin-3-ylmethyl)oxamide is unique due to its specific structural features, which may confer distinct biological activities and chemical reactivity compared to its analogs.